Cas no 2172136-98-8 (2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid)

• Product Name: 2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid
• CAS No: 2172136-98-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6006598
• PubChem ID: 165542846
• Update Time: 2025-05-20

2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1508894
• 2172136-98-8
• 2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,14-13-25(31)30(17-26(32)33)19-11-12-19)15-16-29-27(34)35-18-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,19,24H,11-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： AWFFZALGKMQLMO-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid

2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid: A Comprehensive Overview

2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid is a complex organic compound with the CAS registry number 2172136-98-8. This compound is notable for its intricate molecular structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a dimethylhexanamide moiety. The presence of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, biotechnology, and materials science.

The molecular structure of 2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid is characterized by its cyclopropyl group, which introduces strain and reactivity into the molecule. The Fmoc group is a well-known protecting group in peptide synthesis, ensuring stability during chemical reactions. The dimethylhexanamide moiety adds bulk and hydrophobicity to the molecule, which can influence its solubility and interactions with biological systems.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its unique structure allows for the conjugation of bioactive molecules, enhancing their stability and targeting efficiency. For instance, researchers have explored its use as a carrier for anticancer drugs, where the Fmoc group plays a critical role in controlling drug release kinetics. This application underscores the importance of understanding the compound's chemical properties and its interaction with biological environments.

In addition to its pharmaceutical applications, 2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged to create advanced coatings with tailored properties. These coatings exhibit excellent resistance to corrosion and wear, making them ideal for use in harsh industrial environments.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropyl group through ring-closing metathesis and the installation of the Fmoc group via nucleophilic substitution. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and enhancing scalability.

From an environmental perspective, the biodegradability of 2-[N-cyclopropyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid has been a topic of interest. Studies indicate that under specific conditions, the compound can undergo microbial degradation, minimizing its environmental footprint. This property is particularly important for applications in sustainable chemistry and green manufacturing.

In conclusion, 2-[N-cyclopropyl-6-({[(9H-fluoren-9-y